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Compound of Interest

Compound Name: AVN-944

Cat. No.: B1256984

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and
disposal of AVN-944, an investigational antineoplastic agent. Given the absence of a specific
Material Safety Data Sheet (MSDS), the following procedures are based on established best
practices for handling hazardous drugs in a laboratory setting. Adherence to these guidelines is
paramount to ensure personnel safety and maintain a secure research environment.

AVN-944 is a potent, selective, and noncompetitive inhibitor of inosine monophosphate
dehydrogenase (IMPDH), exhibiting anti-cancer and antiviral properties.[1][2][3] As with all
investigational drugs, it should be handled with the utmost care, assuming it is a hazardous
compound. Appropriate chemical handling, administration, personal protective equipment, and
waste disposal techniques are crucial for the safe handling of these chemicals.[4]

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment (PPE) is mandatory to minimize
exposure to AVN-944. The following table summarizes the required PPE for various tasks
involving this compound. All disposable PPE should not be reused and must be disposed of as
contaminated waste.[5][6]
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Task Required Personal Protective Equipment

Double Chemotherapy Gloves, Chemotherapy

Compound Reconstitution & Aliquoting _ _
Gown, Face Shield and N95 Respirator

i i Chemotherapy Gloves, Chemotherapy Gown,
In Vitro Experiments (e.qg., cell culture)
Safety Glasses

Double Chemotherapy Gloves, Chemotherapy

In Vivo Dosing (non-aerosol
9( ) Gown, Face Shield/Mask Combination

Double Chemotherapy Gloves, Chemotherapy

Waste Disposal
Gown

Double Chemotherapy Gloves, Chemotherapy
Spill CI Gown, N95 Respirator, and Goggles. A full-
ill Cleanu
P P facepiece chemical cartridge-type respirator or

PAPR may be necessary for large spills.[6]

It is essential that all PPE is rated for use with chemotherapy drugs.[6] Gowns should be
disposable, close in the back, and be shown to resist permeability by hazardous drugs.[5][6]
Two pairs of chemotherapy-tested gloves are recommended, with the inner glove tucked under
the gown cuff and the outer glove covering the cuff.[5][6]

Experimental Protocols: Handling and Disposal
Workflow

The following protocols outline the step-by-step procedures for safely handling and disposing of
AVN-944 in a laboratory setting.

Receiving and Storage:
o Upon receipt, visually inspect the container for any damage or leakage.

o Store AVN-944 in a secure, designated location with restricted access, away from

incompatible materials.[7]
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» Maintain a detailed inventory and accountability log for the investigational drug, documenting
its receipt, use, and disposal.[8][9][10]

Preparation and Handling:

 All handling of powdered or concentrated forms of AVN-944 should be conducted in a
designated containment device, such as a biological safety cabinet (BSC) or a chemical
fume hood, to prevent aerosolization and inhalation.

» Before handling, don the appropriate PPE as specified in the table above.

e When preparing solutions, use a closed-system transfer device (CSTD) whenever feasible to
minimize exposure.

» After handling, remove PPE in a manner that avoids self-contamination and wash hands and
arms thoroughly.[4]

Disposal:

» All materials that have come into contact with AVN-944, including gloves, gowns, vials, and
pipette tips, are considered trace-chemotherapeutic waste and must be disposed of in
designated, clearly labeled hazardous waste containers.[4]

e Unused supplies of the investigational drug must be returned to the sponsor or disposed of
according to the sponsor's directions or institutional policy for hazardous drug waste.[8][11]

e Do not dispose of AVN-944 or contaminated materials in general laboratory trash or down
the drain.

Logical Workflow for Handling AVN-944
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Caption: Workflow for the safe handling and disposal of AVN-944.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Logistics for Handling AVN-944].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1256984#personal-protective-equipment-for-
handling-avn-944]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.unr.edu/research-integrity/program-areas/human-research/human-research-protection-policy-manual/110-fda-research-involving-investigational-drugs
https://www.unr.edu/research-integrity/program-areas/human-research/human-research-protection-policy-manual/110-fda-research-involving-investigational-drugs
https://www.benchchem.com/product/b1256984#personal-protective-equipment-for-handling-avn-944
https://www.benchchem.com/product/b1256984#personal-protective-equipment-for-handling-avn-944
https://www.benchchem.com/product/b1256984#personal-protective-equipment-for-handling-avn-944
https://www.benchchem.com/product/b1256984#personal-protective-equipment-for-handling-avn-944
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1256984?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

